Cas no 35860-56-1 (1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI))

1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI) structure
35860-56-1 structure
Product Name:1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI)
CAS No:35860-56-1
MF:C5H7N2O2
MW:127.121280908585
CID:295930
Update Time:2023-03-30

1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-carboxylicacid, conjugate acid (1:1)
    • 1-(Methoxycarbonyl)imidazolium
    • 1H-Imidazole-1-carboxylicacid, methyl ester, conjugate monoacid (9CI)
    • 1H-Imidazole-1-carboxylic acid, methyl ester, conjugate monoacid (9CI)
    • Inchi: 1S/C5H6N2O2/c1-9-5(8)7-3-2-6-4-7/h2-4H,1H3/p+1
    • InChI Key: JQCPMLVMNQVRCC-UHFFFAOYSA-O
    • SMILES: C(N1C=NC=C1)(=O)OC.[H+]

Computed Properties

  • Exact Mass: 127.051
  • Monoisotopic Mass: 127.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

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